Cas no 457960-39-3 (4-methoxy-N-(pyridin-3-yl)methylnaphthalene-1-sulfonamide)

• Product Name: 4-methoxy-N-(pyridin-3-yl)methylnaphthalene-1-sulfonamide
• CAS No: 457960-39-3
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 6586295
• PubChem ID: 741434
• Update Time: 2024-01-02

4-methoxy-N-(pyridin-3-yl)methylnaphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(pyridin-3-yl)methylnaphthalene-1-sulfonamide
• 4-methoxy-N-(pyridin-3-ylmethyl)naphthalene-1-sulfonamide
• 1-Naphthalenesulfonamide, 4-methoxy-N-(3-pyridinylmethyl)-
• IFLab1_004265
• DTXSID901325539
• 4-methoxy-N-(3-pyridinylmethyl)-1-naphthalenesulfonamide
• HMS1424B19
• Oprea1_332197
• CCG-111042
• CHEMBL3560377
• F1018-1565
• AKOS000599295
• AG-690/15438167
• IDI1_010020
• SR-01000485431-1
• 4-Methoxy-naphthalene-1-sulfonic acid (pyridin-3-ylmethyl)-amide
• Z408146574
• SR-01000485431
• HMS2913N22
• 4-methoxy-N-[(pyridin-3-yl)methyl]naphthalene-1-sulfonamide
• 457960-39-3
• MLS001221420
• Oprea1_384994
• SMR000611300

• Inchi： 1S/C17H16N2O3S/c1-22-16-8-9-17(15-7-3-2-6-14(15)16)23(20,21)19-12-13-5-4-10-18-11-13/h2-11,19H,12H2,1H3
• InChI Key： ZUPPYFDJTOXSAR-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CN=C2)(=O)=O)=C2C(C=CC=C2)=C(OC)C=C1

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives